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Compound Focus: Cbz-O-methyl-L-ser

CAS No.: 134807-65-1

Cat. No.: S1535236

Get Quote

Core Chemical Data

For quick reference, here are the fundamental properties of Cbz-O-methyl-L-serine (CAS 1676-81-9) [1]

[2].

Property Specification

CAS Number 1676-81-9 [2]

Molecular Formula C12H15NO5 [1] [2]

Molecular Weight 253.25 g/mol [1] [2]

Physical Form Viscous liquid or solid; can appear as a clear waxy solid, or pale yellow liquid [1]
[2]

Melting Point 41-43 °C (when solid) [2]

Boiling Point 170 °C at 0.01 mmHg [2]

Specific Rotation
[α]

Approximately -13.5° (c=1 in methanol) [1]

Flash Point >230 °F (approx. >110 °C) [1] [2]
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O-Arylation via Chan-Lam Coupling

A common modification of Cbz-protected serine is O-arylation to form ethers. Traditional methods using

strong bases or Mitsunobu conditions carry a high risk of epimerization at the sensitive alpha-carbon [3].

The Chan-Lam coupling provides a milder, epimerization-sparing alternative. The following workflow

outlines the optimized protocol using this method [3]:

Start: Boc-/Cbz-/Fmoc-Protected Serine

Reaction Setup:
• Solvent: CH₂Cl₂

• Arylating Agent: Arylboronic acid
  or Aryltrifluoroborate

• Catalyst: Cu(OAc)₂·H₂O (10 mol %)
• Ligand: DMAP (20 mol %)

Reaction Conditions:
• Room Temperature

• Open Flask
• Ambient Atmosphere

Work-up & Isolation:
• Standard aqueous workup
• Purification via column

  chromatography

O-Arylated Product
(No Epimerization)

Click to download full resolution via product page
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Key Advantages for Preventing Epimerization: This method is exceptionally effective at preventing

epimerization because it proceeds under mild, nearly neutral conditions at room temperature, avoiding

the strong bases and high heat that promote racemization [3].

Handling and Storage Guidelines

Proper handling is crucial for maintaining the integrity of your compound and experimental results.

Storage: Keep the container sealed in a dry environment at room temperature, and protect it from

light by storing it in a dark place [2].
Solubility: It is readily soluble in chlorform and methanol, which is useful for planning reaction

solvents [2].
Stability: The Cbz-protecting group is stable to weak acids and bases, which allows for orthogonal

protection strategies in complex syntheses [4] [5] [6]. However, it is cleaved by strong acids like HBr
and is susceptible to hydrogenolysis [5].

Frequently Asked Questions

How is the Cbz protecting group removed from the final product? The standard method is

hydrogenolysis using hydrogen gas (H₂) and a palladium catalyst (e.g., Pd/C) [5] [6]. This reaction releases

the free amine, toluene, and carbon dioxide. For acid- or base-sensitive molecules, alternative deprotection

methods include transfer hydrogenation (using a donor like formic acid) or the use of Lewis acids like AlCl₃

in hexafluoroisopropanol (HFIP) [4] [5].

What should I do if my compound is a viscous oil that won't crystallize? This is a common occurrence,

as the product is often described as a viscous liquid or syrup [2]. You can often solidify it by seeding with a

small crystal from a commercial sample (if available) or by using a sonication bath. If purification is

necessary, techniques like flash column chromatography are effective.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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